![molecular formula C19H19FN2O3 B6072959 1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide](/img/structure/B6072959.png)
1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide
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Overview
Description
1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a proline derivative that has been shown to have promising results in various research studies.
Mechanism of Action
The exact mechanism of action of 1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide is not fully understood. However, it is believed to act on the GABAergic system, which plays a crucial role in the regulation of anxiety, depression, and pain. It has been shown to enhance the activity of GABA receptors, which results in the inhibition of neuronal activity and the reduction of anxiety, depression, and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the development of inflammation. It has also been shown to increase the levels of anti-inflammatory cytokines, such as IL-10, which have a protective effect against inflammation. Additionally, it has been shown to reduce the levels of oxidative stress markers, such as MDA and NO, which are involved in the development of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide in lab experiments include its high potency and selectivity, which make it an ideal candidate for studying the GABAergic system. It also has a low toxicity profile, which makes it safe for use in laboratory animals. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several future directions for the research on 1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide. One direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another direction is to study its potential as a neuroprotective agent, as it has been shown to have antioxidant properties. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of 1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide involves a series of chemical reactions. The starting material for the synthesis is proline, which is reacted with 3-methoxybenzaldehyde to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to form the amine intermediate. This intermediate is then reacted with 3-fluorobenzoyl chloride to form the final product, this compound.
Scientific Research Applications
1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)prolinamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential as an antidepressant and anxiolytic agent.
Properties
IUPAC Name |
1-(3-fluorobenzoyl)-N-(3-methoxyphenyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-25-16-8-3-7-15(12-16)21-18(23)17-9-4-10-22(17)19(24)13-5-2-6-14(20)11-13/h2-3,5-8,11-12,17H,4,9-10H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOVALGIKFURNGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2CCCN2C(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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